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Compound of Interest

Compound Name: Decanamide, n-pentyl-

Cat. No.: B15443986 Get Quote

Introduction

Decanamide, n-pentyl-, also known as N-pentyldecanamide, is a long-chain N-alkyl amide

that holds promise as a sustainable and effective solvent for a variety of organic reactions.

While specific literature on its application as a solvent is limited, its structural characteristics—a

long alkyl chain coupled with a polar amide group—suggest its potential as a high-boiling,

water-immiscible, and biodegradable alternative to conventional volatile organic solvents. This

application note provides an overview of its inferred properties, potential applications, and a

model experimental protocol based on the known behavior of structurally similar N-alkyl

amides.

Physicochemical Properties
Direct experimental data for N-pentyldecanamide is scarce. However, its properties can be

inferred from related long-chain amides. Primary and secondary amides with long alkyl chains

generally exhibit low solubility in water and have high melting and boiling points due to strong

hydrogen bonding.[1]

Table 1: Inferred and Known Physicochemical Properties of N-Alkyl Amides
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Property
Decanamide, n-
pentyl- (Inferred)

N,N-
Dimethyldecanami
de (Known)

Decanamide
(Known)

Molecular Formula C15H31NO C12H25NO C10H21NO

Molecular Weight 241.42 g/mol 199.34 g/mol 171.29 g/mol

Appearance
Waxy solid or high-

boiling liquid

Colorless to pale

yellow liquid
White crystalline solid

Boiling Point
High (estimated >300

°C)

110-111 °C @ 0.5

mmHg

305.2 °C @ 760

mmHg

Melting Point
Moderate (estimated

40-60 °C)
Not available 98-100 °C

Solubility in Water Low Low Low

Polarity Moderately polar Aprotic polar Polar

Potential Applications in Organic Synthesis
Based on the applications of similar N-alkyl and N,N-dialkyl amides, N-pentyldecanamide could

serve as a valuable solvent in several areas of organic synthesis:

Green Chemistry: Its presumed low volatility, biodegradability, and potential derivation from

renewable fatty acids and amines position it as a green solvent alternative. The use of such

solvents is a key aspect of sustainable chemistry, aiming to reduce the environmental impact

of chemical processes.[2][3]

Agrochemical Formulations: Long-chain N,N-dialkyl amides have been successfully

employed as solvents for active ingredients in agrochemical formulations, such as fungicides

and insecticides.[4] N-pentyldecanamide may offer similar benefits in solubilizing and

stabilizing active compounds.

Reactions Requiring High Temperatures: Due to its likely high boiling point, it could be an

excellent solvent for reactions that require elevated temperatures, providing a stable reaction

medium.
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Cross-Coupling Reactions: Polar aprotic solvents are often used in transition metal-catalyzed

cross-coupling reactions. The amide functionality of N-pentyldecanamide could provide the

necessary polarity to facilitate such transformations.

Experimental Protocols
As no specific reactions using N-pentyldecanamide as a solvent have been documented, a

general protocol for a reaction where a similar amide could be employed is provided below.

This protocol is a hypothetical example to illustrate its potential use.

Model Reaction: Synthesis of an N-Aryl Amide via Buchwald-Hartwig Amination

This protocol describes a hypothetical palladium-catalyzed amination of an aryl halide with a

primary amide, where N-pentyldecanamide could act as the solvent.

Materials:

Aryl bromide (1.0 mmol)

Primary amide (1.2 mmol)

N-pentyldecanamide (5 mL)

Palladium catalyst (e.g., Pd2(dba)3, 0.02 mmol)

Ligand (e.g., Xantphos, 0.04 mmol)

Base (e.g., Cs2CO3, 1.5 mmol)

Anhydrous, inert atmosphere (e.g., Argon or Nitrogen)

Standard glassware for organic synthesis

Procedure:

To a dry Schlenk flask under an inert atmosphere, add the aryl bromide, primary amide,

palladium catalyst, ligand, and base.
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Add N-pentyldecanamide as the solvent.

Stir the reaction mixture at the desired temperature (e.g., 100-120 °C) and monitor the

reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with a non-polar solvent (e.g., hexane) to precipitate the product and

catalyst residues.

Filter the mixture and wash the solid with the non-polar solvent.

The filtrate, containing the N-pentyldecanamide solvent, can potentially be recovered and

reused after appropriate purification.

The solid product can be further purified by recrystallization or column chromatography.

Visualizations

Decanoic Acid SOCl₂ or other activating agentActivation Decanoyl Chloride (intermediate) n-PentylamineAmidation Decanamide, n-pentyl- HCl (byproduct)

Click to download full resolution via product page

Caption: General synthesis of N-pentyldecanamide.
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Reaction Setup
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Caption: Hypothetical experimental workflow.
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Conclusion
While direct experimental evidence for the use of "Decanamide, n-pentyl-" as a solvent in

organic reactions is currently lacking, its structural similarity to other long-chain N-alkyl amides

suggests its potential as a high-boiling, water-immiscible, and green solvent. Further research

is warranted to fully characterize its physicochemical properties and explore its applicability in a

range of organic transformations. The provided information serves as a theoretical framework

to guide future investigations into this promising solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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